Cas no 2228552-09-6 (2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene)

• Product Name: 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene
• CAS No: 2228552-09-6
• MF: C₁₃H₁₃Br
• MW: 249.146322965622
• CID: 6488764
• PubChem ID: 165676039
• Update Time: 2025-08-04

2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene
• 2228552-09-6
• EN300-1938490

• Inchi： 1S/C13H13Br/c1-4-13(7-8-13)11-6-5-9(2)12(14)10(11)3/h1,5-6H,7-8H2,2-3H3
• InChI Key： OJGGNDZPCIQEFS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1C)C1(C#C)CC1

Computed Properties

• Exact Mass: 248.02006g/mol
• Monoisotopic Mass: 248.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene

2-Bromo-4-(1-Ethynylcyclopropyl)-1,3-Dimethylbenzene: A Comprehensive Overview

2-Bromo-4-(1-Ethynylcyclopropyl)-1,3-Dimethylbenzene is a complex organic compound with the CAS number 2228552-09-6. This compound belongs to the class of aromatic bromides and features a unique structure that combines a bromine atom, a cyclopropyl group with an ethynyl substituent, and two methyl groups attached to a benzene ring. The combination of these functional groups makes this compound highly versatile and interesting for various applications in organic synthesis, materials science, and pharmacology.

The benzene ring serves as the central framework of this molecule, providing stability and aromaticity. The bromine atom at the 2-position introduces electrophilic reactivity, making it a potential site for nucleophilic substitution reactions. The 1-ethynylcyclopropyl group at the 4-position adds a layer of complexity due to the strained cyclopropane ring and the sp-hybridized ethynyl group. This arrangement can lead to unique electronic properties and reactivity patterns. The two methyl groups at the 1 and 3 positions further modulate the electronic environment of the benzene ring, influencing the overall reactivity and stability of the compound.

Recent studies have highlighted the potential of 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene in cross-coupling reactions, particularly in the presence of palladium catalysts. These reactions are pivotal in constructing complex organic molecules with high precision. For instance, researchers have demonstrated that this compound can undergo Suzuki-Miyaura coupling to form biaryl structures, which are valuable in drug discovery and materials synthesis. The presence of the ethynyl group also enables alkyne chemistry, such as click reactions, offering additional avenues for functionalization.

In terms of physical properties, 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene exhibits a melting point of approximately 78°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF is moderate, making it suitable for solution-based reactions. The compound's stability is noteworthy; it remains inert under ambient conditions but can undergo thermal decomposition at elevated temperatures.

The synthesis of this compound typically involves multi-step processes starting from bromobenzene derivatives. One common approach includes Friedel-Crafts alkylation followed by selective bromination and subsequent functionalization to introduce the ethynylcyclopropyl group. Recent advancements in catalytic methods have streamlined these processes, improving yield and purity while reducing reaction times.

From an applications perspective, 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene has shown promise in several fields. In pharmaceuticals, its structure resembles certain bioactive molecules, prompting investigations into its potential as a drug candidate or intermediate in medicinal chemistry. In materials science, researchers are exploring its use as a precursor for advanced polymers or as a building block for nanomaterials due to its unique electronic properties.

Moreover, computational studies using density functional theory (DFT) have provided insights into the electronic structure of this compound. These studies reveal that the cyclopropane ring induces significant strain, which can be harnessed to design strained organic frameworks with enhanced reactivity or mechanical properties. Such findings align with current trends in strained organic chemistry aimed at developing novel materials with tailored functionalities.

In conclusion, 2-bromo-4-(1-ethynylcyclopropyl)-1,3-dimethylbenzene stands out as a multifaceted organic compound with rich structural features and diverse applications. Its reactivity profile, combined with recent advances in synthetic methodologies and computational modeling, positions it as an important tool in modern organic chemistry. As research continues to uncover new possibilities for this compound, its role in various scientific disciplines is expected to grow significantly.